molecular formula C14H21NO3 B180934 1-[(2-Hydroxyethyl)amino]-3-[2-(prop-2-en-1-yl)phenoxy]propan-2-ol CAS No. 89225-59-2

1-[(2-Hydroxyethyl)amino]-3-[2-(prop-2-en-1-yl)phenoxy]propan-2-ol

Cat. No. B180934
CAS RN: 89225-59-2
M. Wt: 251.32 g/mol
InChI Key: SJLWKBYOXIBFBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[(2-Hydroxyethyl)amino]-3-[2-(prop-2-en-1-yl)phenoxy]propan-2-ol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a beta-adrenergic agonist that has shown promise in the treatment of respiratory conditions such as asthma and chronic obstructive pulmonary disease (COPD).

Mechanism of Action

The mechanism of action of 1-[(2-Hydroxyethyl)amino]-3-[2-(prop-2-en-1-yl)phenoxy]propan-2-ol involves its activation of beta-adrenergic receptors in the lungs. This leads to relaxation of the smooth muscles in the airways, resulting in increased airflow and improved breathing.
Biochemical and Physiological Effects:
In addition to its bronchodilatory effects, 1-[(2-Hydroxyethyl)amino]-3-[2-(prop-2-en-1-yl)phenoxy]propan-2-ol has been shown to have other biochemical and physiological effects. It has been found to increase heart rate and cardiac output, as well as improve exercise tolerance in individuals with respiratory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(2-Hydroxyethyl)amino]-3-[2-(prop-2-en-1-yl)phenoxy]propan-2-ol in lab experiments is its specificity for beta-adrenergic receptors. This allows for targeted effects on the respiratory system without affecting other systems in the body. However, its use may be limited by its potential side effects, such as tachycardia and tremors.

Future Directions

There are several potential future directions for research on 1-[(2-Hydroxyethyl)amino]-3-[2-(prop-2-en-1-yl)phenoxy]propan-2-ol. One area of interest is its use in combination with other drugs for the treatment of respiratory conditions. Another area of research could focus on developing more selective beta-adrenergic agonists with fewer side effects. Additionally, research could explore the potential use of 1-[(2-Hydroxyethyl)amino]-3-[2-(prop-2-en-1-yl)phenoxy]propan-2-ol in the treatment of other conditions, such as heart failure.

Synthesis Methods

The synthesis of 1-[(2-Hydroxyethyl)amino]-3-[2-(prop-2-en-1-yl)phenoxy]propan-2-ol involves the reaction of 2-(prop-2-en-1-yl)phenol with 1-(2-aminoethyl)ethanol in the presence of a catalyst. The resulting product is then purified to obtain the final compound.

Scientific Research Applications

1-[(2-Hydroxyethyl)amino]-3-[2-(prop-2-en-1-yl)phenoxy]propan-2-ol has been extensively studied for its potential therapeutic applications. It has been shown to have bronchodilatory effects, making it a promising candidate for the treatment of respiratory conditions such as asthma and 1-[(2-Hydroxyethyl)amino]-3-[2-(prop-2-en-1-yl)phenoxy]propan-2-ol.

properties

CAS RN

89225-59-2

Product Name

1-[(2-Hydroxyethyl)amino]-3-[2-(prop-2-en-1-yl)phenoxy]propan-2-ol

Molecular Formula

C14H21NO3

Molecular Weight

251.32 g/mol

IUPAC Name

1-(2-hydroxyethylamino)-3-(2-prop-2-enylphenoxy)propan-2-ol

InChI

InChI=1S/C14H21NO3/c1-2-5-12-6-3-4-7-14(12)18-11-13(17)10-15-8-9-16/h2-4,6-7,13,15-17H,1,5,8-11H2

InChI Key

SJLWKBYOXIBFBW-UHFFFAOYSA-N

SMILES

C=CCC1=CC=CC=C1OCC(CNCCO)O

Canonical SMILES

C=CCC1=CC=CC=C1OCC(CNCCO)O

Origin of Product

United States

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